3-Bromo-6-nitrofuro[3,2-c]pyridin-7-ol

• Molecular Formula: C7H3BrN2O4
• Molecular Weight: 259.01 g/mol
• IUPAC Name: 3-bromo-6-nitrofuro[3,2-c]pyridin-7-ol
• InChI: InChI=1S/C7H3BrN2O4/c8-4-2-14-6-3(4)1-9-7(5(6)11)10(12)13/h1-2,11H
• InChI Key: MMAQTMOYABOOLD-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=COC2=C(C(=N1)[N+](=O)[O-])O)Br

Description

3-Bromo-6-nitrofuro[3,2-c]pyridin-7-ol is a useful research compound. Its molecular formula is C7H3BrN2O4 and its molecular weight is 259.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-Bromo-7-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-6-nitrofuro[3,2-c]pyridine (Intermediate 9a) (1.90 g, 0.00422 mol) in 48% aq. hydrogen bromide (100 mL, 2.0 mol) was stirred at 60° C. overnight. The reaction mixture was cooled down to rt. The reaction solution was diluted with H2O (100 mL) and extracted with DCM (5×50 mL). The DCM solution was dried over Na2SO4 and concentrated under vacuum. The resulting solid was triturated with DCM/hexanes to give the title compound. MS (ES+): m/z 258.85/260.89 [MH+]. HPLC: tR=2.81 min (ZQ3, polar—5 min). 1H NMR (400 MHz, CD3OD): δ=8.28 (s, 1H) 8.32 (s, 1H).